Cas no 24935-24-8 (triethyloxidanium)

• Product Name: triethyloxidanium
• CAS No: 24935-24-8
• MF: C₆H₁₅O
• MW: 103.182702302933
• CID: 5689716
• Update Time: 2025-04-23

triethyloxidanium Chemical and Physical Properties

Names and Identifiers

• triethyloxidanium

• Inchi： 1S/C6H15O/c1-4-7(5-2)6-3/h4-6H2,1-3H3/q+1
• InChI Key： DWCSXQCXXITVKE-UHFFFAOYSA-N
• SMILES： [O+](CC)(CC)CC

Additional information on triethyloxidanium

Triethyloxidanium (CAS No. 24935-24-8): Properties, Applications, and Industry Insights

Triethyloxidanium (CAS No. 24935-24-8) is an organo-oxygen compound that has garnered significant attention in specialized chemical applications. This cationic species, with the molecular formula C₆H₁₅O⁺, represents a unique class of oxygen-containing cations that bridge fundamental research and practical applications. The compound's structural features—three ethyl groups bonded to an oxygen cation—impart distinctive chemical properties that make it valuable across multiple scientific domains.

Recent advancements in ionic liquid chemistry and catalysis research have renewed interest in triethyloxidanium derivatives. As researchers explore sustainable alternatives to traditional reagents, compounds like triethyloxidanium salts are being investigated for their potential in green chemistry applications. The 2023 American Chemical Society symposium on novel oxygen cations highlighted how these species can serve as efficient phase-transfer catalysts in environmentally benign synthetic protocols.

The physicochemical properties of triethyloxidanium compounds make them particularly interesting for materials science applications. Their thermal stability range (typically 80-150°C) and solubility profile in polar aprotic solvents enable their use in advanced material formulations. Current research focuses on their incorporation into polymeric electrolytes for next-generation energy storage devices—a hot topic aligning with global demands for improved battery technologies.

From a synthetic chemistry perspective, triethyloxidanium-based reagents offer unique advantages in organic transformations. Their ability to stabilize reactive intermediates has been demonstrated in recent studies published in the Journal of Organic Chemistry (2024). This positions triethyloxidanium derivatives as promising candidates for developing novel synthetic methodologies, particularly in pharmaceutical intermediate synthesis where mild reaction conditions are preferred.

The analytical characterization of triethyloxidanium species presents both challenges and opportunities. Advanced techniques like high-resolution mass spectrometry and multinuclear NMR spectroscopy (particularly ¹⁷O NMR) are essential for proper identification. These analytical considerations are crucial for researchers working with oxygen-centered cations, as evidenced by frequent queries in scientific forums about proper characterization protocols.

Market intelligence indicates growing commercial interest in triethyloxidanium precursors, with several specialty chemical suppliers expanding their catalog offerings. The compound's niche applications in electronic materials and specialty coatings are driving this demand. Industry analysts project a compound annual growth rate of 6-8% for this chemical class through 2028, reflecting broader trends in high-performance chemical additives markets.

Safety considerations for handling triethyloxidanium compounds follow standard laboratory protocols for reactive ionic species. While not classified as hazardous under most regulatory frameworks, proper storage conditions (typically under inert atmosphere) and moisture control are recommended. These handling requirements frequently appear in safety data sheet searches for oxygen cation reagents, indicating practitioner interest in proper material management.

Emerging research directions for triethyloxidanium chemistry include exploration of its photochemical properties and potential applications in light-mediated transformations. Preliminary studies suggest interesting reactivity patterns when these compounds are exposed to specific wavelengths, opening possibilities in photoactive material development—a rapidly growing field connected to renewable energy technologies.

The synthesis and application of triethyloxidanium species continue to evolve through academic-industrial collaborations. Recent patent filings reveal innovative uses in asymmetric synthesis and chiral induction processes, addressing pharmaceutical industry needs for enantioselective methodologies. These developments respond to frequent search queries about chiral cation applications in synthetic chemistry.

For researchers considering triethyloxidanium compounds in their work, several key resources provide essential reference data. The Landolt-Börnstein series contains comprehensive physical property data, while specialized databases like Reaxys document synthetic applications. These resources help address common search terms related to oxygen cation properties and triethyloxidanium synthesis methods.

Environmental fate studies of triethyloxidanium derivatives indicate favorable biodegradation profiles under aerobic conditions, contributing to their consideration in sustainable chemistry initiatives. This aspect aligns with growing search trends for eco-friendly chemical reagents and green chemistry alternatives, making these compounds relevant to current environmental priorities.

Technical questions about triethyloxidanium stability and compatibility with other reagents frequently appear in chemical engineering forums. Practical experience suggests that these compounds maintain integrity in anhydrous aprotic solvents but may require stabilization in protic media—information valuable to process chemists scaling up reactions.

The crystallographic characterization of triethyloxidanium salts has provided fundamental insights into cation-anion interactions in the solid state. Recent structural determinations reveal interesting packing motifs that influence material properties—a subject of particular interest in searches related to ionic crystal engineering and molecular design.

Looking ahead, the scientific community anticipates expanded applications for triethyloxidanium chemistry in emerging fields like molecular electronics and supramolecular assembly. The compound's modular structure and tunable properties position it well for these cutting-edge applications, responding to search trends about next-generation functional materials.